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Introduction

Europium-152 (*>2Eu) is a long-lived radioisotope (half-life of approximately 13.5 years) that is
an invaluable tool for the energy and resolution calibration of gamma-ray spectrometers.[1][2]
Its complex decay scheme results in a series of well-defined and abundant gamma-ray
emissions over a wide energy range, making it an ideal multi-point calibration source.[1][3]
Proper calibration is a critical prerequisite for accurate qualitative and quantitative analysis in
various fields, including nuclear research, environmental monitoring, and radiological safety.
This document provides detailed application notes and experimental protocols for using 132Eu
for the energy and resolution calibration of spectrometers, particularly those equipped with
High-Purity Germanium (HPGe) detectors.

Key Characteristics of Europium-152

Europium-152 decays via electron capture and beta-minus emission, leading to a variety of
excited states in its daughter nuclei, Samarium-152 (:32Sm) and Gadolinium-152 (152Gd),
respectively. The subsequent de-excitation of these nuclei produces a rich spectrum of gamma
rays with precisely known energies and emission probabilities. This characteristic allows for the
calibration of a spectrometer across a broad energy spectrum with a single radioactive source.
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Data Presentation: Recommended Gamma-Ray
Energies and Intensities for *>2Eu

The following table summarizes the recommended gamma-ray energies and their
corresponding emission probabilities (intensities) for the calibration of gamma-ray
spectrometers. This data is based on the evaluations from the International Atomic Energy
Agency (IAEA).

Uncertainty of Emission

Gamma-Ray Ener keV Emission Probability (%
y Energy (keV) Y b obability (%)

121.7817 28.53 0.14
244.6975 7.55 0.04
344.2785 26.5 0.12
411.1165 2.237 0.012
443.9606 3.14 0.02
778.9045 12.93 0.06
867.380 4.25 0.03
964.057 14.60 0.07
1085.869 10.12 0.05
1112.074 13.67 0.06
1408.006 20.85 0.09

Source: Adapted from IAEA "Update of X Ray and Gamma Ray Decay Data Standards for
Detector Calibration and Other Applications".

Experimental Protocols

The following protocols are based on established standards for spectrometer calibration, such
as the ANSI N42.14.[4][5][6][7]
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Protocol 1: Energy Calibration

Objective: To establish a relationship between the channel number of a detected event in the
spectrometer and its corresponding energy.

Materials:

o Gamma-ray spectrometer system (HPGe detector, preamplifier, amplifier, multi-channel
analyzer - MCA)

e Europium-152 calibration source of known activity
e Source holder for reproducible positioning

o Data acquisition and analysis software

Procedure:

e System Setup and Stabilization:

o Ensure the detector is cooled to its operating temperature (for HPGe detectors, this is
typically liquid nitrogen temperature).

o Power on all electronic components and allow the system to stabilize for at least 30
minutes to minimize electronic drift.

e Source Placement:

o Place the 132Eu calibration source at a reproducible position and distance from the
detector. A common distance is 10-25 cm from the detector endcap. The chosen geometry
should be documented and maintained for future calibrations.

o Data Acquisition:

o Set the data acquisition parameters (e.g., acquisition time, conversion gain) to obtain a
spectrum with well-defined peaks and sufficient statistics.
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o Acquire a gamma-ray spectrum for a duration sufficient to accumulate at least 10,000
counts in the smallest photopeak of interest to ensure good statistical precision.

o Peak Identification and Centroid Determination:

o Using the analysis software, identify the prominent photopeaks corresponding to the
known gamma-ray energies of 1>2Eu listed in the data table.

o For each identified peak, determine the precise channel number of its centroid. Most
software packages have automated peak-fitting algorithms that can perform this task.

o Energy vs. Channel Calibration Curve:

o Create a calibration curve by plotting the known gamma-ray energies (in keV) against their
corresponding peak centroid channel numbers.

o Perform a linear or polynomial fit to the data points. For most modern spectrometers, a
linear fit of the form Energy = m * Channel + c is sufficient, where m is the slope
(keV/channel) and c is the y-intercept. A second-order polynomial may provide a better fit
in some cases.

 Verification and Saving the Calibration:
o Evaluate the goodness of the fit (e.g., by examining the residuals or the R-squared value).

o Once a satisfactory calibration is achieved, save the calibration parameters in the analysis
software.

Protocol 2: Resolution (FWHM) Calibration

Objective: To determine the spectrometer's ability to distinguish between closely spaced
gamma-ray energies as a function of energy. The resolution is typically expressed as the Full
Width at Half Maximum (FWHM) of a photopeak.

Materials:

o Calibrated gamma-ray spectrometer system (from Protocol 1)
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e Europium-152 calibration source

» Data acquisition and analysis software
Procedure:

e Acquire a High-Statistics Spectrum:

o Using the same experimental setup as for the energy calibration, acquire a high-statistics
spectrum from the *>2Eu source. Aim for a significantly higher number of counts in the
photopeaks (e.g., >50,000 counts) to allow for precise peak shape analysis.

o Determine the FWHM for Each Peak:

o For each of the prominent >2Eu photopeaks used in the energy calibration, use the
analysis software to determine the FWHM. The software typically fits a Gaussian or a
more complex function to the peak and calculates the width of the peak at half of its
maximum height. The FWHM is usually expressed in channels.

e Convert FWHM from Channels to Energy:

o Convert the FWHM from channels to energy units (keV) using the energy calibration factor
(slope of the energy calibration curve) determined in Protocol 1.

o FWHM (keV) = FWHM (channels) * m (keV/channel)
e Resolution vs. Energy Curve:

o Plot the calculated FWHM (in keV) as a function of the corresponding gamma-ray energy
(in keV).

o The resolution of a germanium detector typically degrades with increasing energy. The
relationship can often be described by the following equation: FWHM?2 = A + B * E, where
E is the gamma-ray energy, and A and B are constants related to electronic noise and
charge collection statistics, respectively. Fit the data to this or a similar function provided
by the analysis software.

o Documentation:
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o Record the resolution at specific reference energies, commonly the 121.78 keV and
1408.01 keV peaks for >2Eu. The FWHM for the 1332.5 keV peak of Cobalt-60 is the
standard for specifying detector resolution.

Visualizations
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Caption: Experimental workflow for spectrometer calibration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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